Cas no 2229604-82-2 (O-2-(3,4-dihydro-2H-1-benzopyran-3-yl)propylhydroxylamine)

• Product Name: O-2-(3,4-dihydro-2H-1-benzopyran-3-yl)propylhydroxylamine
• CAS No: 2229604-82-2
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• CID: 6158544
• PubChem ID: 165966653
• Update Time: 2025-06-08

O-2-(3,4-dihydro-2H-1-benzopyran-3-yl)propylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-(3,4-dihydro-2H-1-benzopyran-3-yl)propylhydroxylamine
• O-[2-(3,4-dihydro-2H-1-benzopyran-3-yl)propyl]hydroxylamine
• 2229604-82-2
• EN300-1774541

• Inchi： 1S/C12H17NO2/c1-9(7-15-13)11-6-10-4-2-3-5-12(10)14-8-11/h2-5,9,11H,6-8,13H2,1H3
• InChI Key： OGOXTKBUTQEACS-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2CC(C1)C(C)CON

Computed Properties

• Exact Mass: 207.125928785g/mol
• Monoisotopic Mass: 207.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 44.5Ų

Additional information on O-2-(3,4-dihydro-2H-1-benzopyran-3-yl)propylhydroxylamine

Introduction to O-2-(3,4-dihydro-2H-1-benzopyran-3-yl)propylhydroxylamine (CAS No. 2229604-82-2)

O-2-(3,4-dihydro-2H-1-benzopyran-3-yl)propylhydroxylamine, with the CAS number 2229604-82-2, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential biological activities, making it a promising candidate for various therapeutic applications.

The chemical structure of O-2-(3,4-dihydro-2H-1-benzopyran-3-yl)propylhydroxylamine includes a 3,4-dihydro-2H-1-benzopyran moiety, which is a common scaffold found in many natural products and synthetic compounds with diverse biological activities. The propylhydroxylamine group further enhances its reactivity and functional versatility, contributing to its potential as a lead compound in drug discovery.

Recent studies have explored the pharmacological properties of O-2-(3,4-dihydro-2H-1-benzopyran-3-yl)propylhydroxylamine. One notable area of research is its potential as an antioxidant. Antioxidants play a crucial role in neutralizing free radicals and preventing oxidative stress, which is implicated in various diseases such as neurodegenerative disorders, cardiovascular diseases, and cancer. Preliminary in vitro studies have shown that this compound exhibits significant antioxidant activity, suggesting its potential use in the development of therapeutic agents for oxidative stress-related conditions.

Another area of interest is the anti-inflammatory properties of O-2-(3,4-dihydro-2H-1-benzopyran-3-yl)propylhydroxylamine. Inflammation is a complex biological response to harmful stimuli and is a key factor in many chronic diseases. Research has indicated that this compound can modulate inflammatory pathways by inhibiting the production of pro-inflammatory cytokines and mediators. This makes it a promising candidate for the treatment of inflammatory disorders such as arthritis and inflammatory bowel disease.

In addition to its antioxidant and anti-inflammatory activities, O-2-(3,4-dihydro-2H-1-benzopyran-3-yl)propylhydroxylamine has also shown potential as an antitumor agent. Studies have demonstrated that it can induce apoptosis in cancer cells and inhibit tumor growth. The mechanism of action involves the modulation of cell signaling pathways that are critical for cancer cell survival and proliferation. These findings suggest that this compound could be further developed as a novel anticancer therapeutic.

The synthesis of O-2-(3,4-dihydro-2H-1-benzopyran-3-yl)propylhydroxylamine has been optimized to improve yield and purity. Various synthetic routes have been explored, including catalytic hydrogenation and nucleophilic substitution reactions. The choice of synthetic method depends on the specific requirements of the application, such as scale-up for industrial production or optimization for laboratory-scale synthesis.

Clinical trials are currently underway to evaluate the safety and efficacy of O-2-(3,4-dihydro-2H-1-benzopyran-3-yl)propylhydroxylamine in humans. Preliminary results from phase I trials have shown promising outcomes with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later stages of clinical development.

In conclusion, O-2-(3,4-dihydro-2H-1-benzopyran-3-yl)propylhydroxylamine (CAS No. 2229604-82-2) is a multifaceted compound with diverse biological activities that make it a valuable candidate for drug discovery and development. Its potential applications in antioxidant therapy, anti-inflammatory treatment, and cancer therapy highlight its significance in modern medicinal chemistry. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and pave the way for its future use in clinical practice.